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Compound of Interest

Compound Name: Diversin

Cat. No.: B1253780

Introduction to Diversin (Ankrd6)

Diversin, encoded by the Ankrd6 gene, is a crucial scaffold protein that plays a pivotal role in
modulating the Wnt signaling pathway.[1] It functions as a molecular switch, directing signaling
traffic between two major branches of the pathway. Specifically, Diversin inhibits the canonical
Wnt/(3-catenin pathway while simultaneously activating the non-canonical Planar Cell Polarity
(PCP) pathway, which involves Jun N-terminal Kinase (JNK).[2][3] In the canonical pathway,
Diversin recruits Casein Kinase le (CKIg) to the -catenin destruction complex (composed of
Axin and GSK3[3), promoting B-catenin’'s phosphorylation and subsequent degradation.[2][3] In
the non-canonical pathway, Diversin interacts with Dishevelled (Dvl) to activate downstream
effectors like Rho family GTPases and JNK, which are essential for controlling cytoskeletal
rearrangements.[4][5]

Rationale for Knockout Model Generation

Given Diversin's dual function, it is implicated in a wide array of developmental processes.
Studies in zebrafish and frogs have shown its importance in gastrulation, axis formation, heart
development, and neural tube closure.[1][2][4] In mice, a knockout of the Ankrd6 gene has
been shown to cause PCP defects in the sensory hair cells of the inner ear.[1]

Creating a Diversin knockout mouse model provides an invaluable tool for:

 Investigating Gene Function: Elucidating the in vivo roles of Diversin in mammalian
development and tissue homeostasis.
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» Disease Modeling: Studying the pathogenesis of diseases linked to dysfunctional Wnt
signaling, such as neural tube defects, congenital heart disease, and cancer.[6]

» Drug Development: Providing a platform to screen and test therapeutic compounds that
target components of the Wnt signaling pathway.

The following protocols detail the generation and analysis of a Diversin knockout mouse model
using the CRISPR/Cas9 system, a rapid and efficient method for genome editing.[7][8]

Diversin's Role in Wnt Signaling

The diagram below illustrates Diversin's function as a key regulator at the branchpoint of the

canonical and non-canonical Wnt pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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